1-(4-Chloro-2-fluorophenyl)-N-methylmethanamine;hydrochloride

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C8H9ClFN.ClH/c1-11-5-6-2-3-7(9)4-8(6)10;/h2-4,11H,5H2,1H3;1H
• InChI Key: ZCBFDTKSHJXEPY-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=C(C=C(C=C1)Cl)F.Cl
• Molecular Formula: C8H10Cl2FN
• Molecular Weight: 210.07 g/mol

Description

1-(4-Chloro-2-fluorophenyl)-N-methylmethanamine; hydrochloride, commonly known as 4-CA, is a chemical compound that belongs to the class of phenylethylamines. It is a selective serotonin and norepinephrine reuptake inhibitor (SNRI) that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 4-CA is not fully understood. However, it is believed to work by inhibiting the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which are responsible for regulating mood, emotions, and pain perception.
Biochemical and Physiological Effects:
Studies have shown that 4-CA has a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which can lead to an improvement in mood and a reduction in pain perception. 4-CA has also been shown to increase the levels of dopamine in the brain, which is responsible for regulating reward and motivation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-CA in lab experiments is its ability to selectively inhibit the reuptake of serotonin and norepinephrine. This makes it a useful tool for studying the effects of these neurotransmitters on various physiological processes. However, one of the limitations of using 4-CA is that it can have off-target effects on other neurotransmitter systems, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 4-CA. One area of interest is the development of more selective 1-(4-Chloro-2-fluorophenyl)-N-methylmethanamine;hydrochlorides that target specific neurotransmitter systems. Another area of interest is the use of 4-CA in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of 4-CA and its potential applications in the treatment of various psychiatric disorders.
In conclusion, 1-(4-Chloro-2-fluorophenyl)-N-methylmethanamine; hydrochloride, commonly known as 4-CA, is a chemical compound that has been extensively studied for its potential therapeutic applications. Its selective inhibition of serotonin and norepinephrine reuptake makes it a useful tool for studying the effects of these neurotransmitters on various physiological processes. Further research is needed to fully understand the mechanism of action of 4-CA and its potential applications in the treatment of various psychiatric disorders.

Synthesis Methods

The synthesis of 4-CA involves the reaction of 4-chloro-2-fluoroamphetamine with formaldehyde and methylamine in the presence of hydrochloric acid. The resulting product is then purified through recrystallization to obtain 4-CA hydrochloride in its pure form.

Scientific Research Applications

4-CA has been extensively studied for its potential therapeutic applications in the treatment of various psychiatric disorders. It has been shown to have antidepressant, anxiolytic, and analgesic properties. Studies have also suggested that 4-CA may be effective in the treatment of attention deficit hyperactivity disorder (ADHD) and obsessive-compulsive disorder (OCD).